molecular formula C21H18ClFN2O4S B11281044 N-(4-chloro-2-fluorophenyl)-2-[4,6-dimethyl-2-oxo-3-(phenylsulfonyl)pyridin-1(2H)-yl]acetamide

N-(4-chloro-2-fluorophenyl)-2-[4,6-dimethyl-2-oxo-3-(phenylsulfonyl)pyridin-1(2H)-yl]acetamide

Cat. No.: B11281044
M. Wt: 448.9 g/mol
InChI Key: RLSDVTYUICOZOY-UHFFFAOYSA-N
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Description

2-[3-(BENZENESULFONYL)-4,6-DIMETHYL-2-OXO-1,2-DIHYDROPYRIDIN-1-YL]-N-(4-CHLORO-2-FLUOROPHENYL)ACETAMIDE is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound features a benzenesulfonyl group, a dimethyl-2-oxo-1,2-dihydropyridinyl moiety, and a 4-chloro-2-fluorophenylacetamide group, making it a molecule of interest for researchers.

Preparation Methods

The synthesis of 2-[3-(BENZENESULFONYL)-4,6-DIMETHYL-2-OXO-1,2-DIHYDROPYRIDIN-1-YL]-N-(4-CHLORO-2-FLUOROPHENYL)ACETAMIDE involves multiple steps, including the formation of the benzenesulfonyl group and the dihydropyridinyl moiety. The reaction conditions typically involve the use of specific reagents and catalysts to ensure the desired product is obtained with high yield and purity. Industrial production methods may involve optimizing these reaction conditions to scale up the synthesis process efficiently.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2-[3-(BENZENESULFONYL)-4,6-DIMETHYL-2-OXO-1,2-DIHYDROPYRIDIN-1-YL]-N-(4-CHLORO-2-FLUOROPHENYL)ACETAMIDE has several scientific research applications. In chemistry, it can be used as a building block for synthesizing more complex molecules. In biology, it may be studied for its potential biological activities, such as enzyme inhibition or receptor binding. In medicine, researchers may investigate its potential therapeutic effects, including its use as a drug candidate for treating various diseases. Industrial applications could involve its use in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 2-[3-(BENZENESULFONYL)-4,6-DIMETHYL-2-OXO-1,2-DIHYDROPYRIDIN-1-YL]-N-(4-CHLORO-2-FLUOROPHENYL)ACETAMIDE involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved would depend on the specific context of its use and the biological system being studied.

Comparison with Similar Compounds

When compared to similar compounds, 2-[3-(BENZENESULFONYL)-4,6-DIMETHYL-2-OXO-1,2-DIHYDROPYRIDIN-1-YL]-N-(4-CHLORO-2-FLUOROPHENYL)ACETAMIDE stands out due to its unique combination of functional groups. Similar compounds may include other benzenesulfonyl derivatives or dihydropyridinyl compounds, but the presence of the 4-chloro-2-fluorophenylacetamide group adds to its distinctiveness. This uniqueness may contribute to its specific chemical and biological properties, making it a valuable compound for research and development.

Properties

Molecular Formula

C21H18ClFN2O4S

Molecular Weight

448.9 g/mol

IUPAC Name

2-[3-(benzenesulfonyl)-4,6-dimethyl-2-oxopyridin-1-yl]-N-(4-chloro-2-fluorophenyl)acetamide

InChI

InChI=1S/C21H18ClFN2O4S/c1-13-10-14(2)25(12-19(26)24-18-9-8-15(22)11-17(18)23)21(27)20(13)30(28,29)16-6-4-3-5-7-16/h3-11H,12H2,1-2H3,(H,24,26)

InChI Key

RLSDVTYUICOZOY-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C(=O)N1CC(=O)NC2=C(C=C(C=C2)Cl)F)S(=O)(=O)C3=CC=CC=C3)C

Origin of Product

United States

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